Cas no 514217-70-0 ( )
structure
Product Name:
CAS No:514217-70-0
MF:C5H4BrClN2O
MW:223.455059051514
CID:935313
PubChem ID:5235354
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-BROMO-PYRAZOL-1-YL)-2-CHLORO-ETHANONE
- 1-(4-Bromopyrazol-1-yl)-2-chloroethanone
- 1H-Pyrazole, 4-bromo-1-(chloroacetyl)- (9CI)
- 514217-70-0
- CS-0363613
- DB-279478
- 1-(4-bromo-1H-pyrazol-1-yl)-2-chloroethan-1-one
- 1H-Pyrazole,4-bromo-1-(chloroacetyl)-(9ci)
- 1-(4-bromo-1H-pyrazol-1-yl)-2-chloroethanone
- MFCD03419415
- 1H-PYRAZOLE, 4-BROMO-1-(CHLOROACETYL)-
- 1-(4-BROMO-1H-PYRAZOL-1-YL)-2-CHLORO-1-ETHANONE
- STK315546
- AKOS000311443
-
-
- MDL: MFCD03419415
- Inchi: 1S/C5H4BrClN2O/c6-4-2-8-9(3-4)5(10)1-7/h2-3H,1H2
- InChI Key: XJOFZWMQFCNCHY-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C(CCl)=O)C=1
Computed Properties
- Exact Mass: 221.91955g/mol
- Monoisotopic Mass: 221.91955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.9Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313446-1g |
1-(4-Bromo-1H-pyrazol-1-yl)-2-chloroethanone |
514217-70-0 | 95% | 1g |
$494 | 2021-08-18 | |
| Chemenu | CM313446-1g |
1-(4-Bromo-1H-pyrazol-1-yl)-2-chloroethanone |
514217-70-0 | 95% | 1g |
$282 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434283-1g |
1-(4-Bromo-1H-pyrazol-1-yl)-2-chloroethan-1-one |
514217-70-0 | 95+% | 1g |
¥2614.00 | 2024-05-10 |
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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